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Compound of Interest

5-bromo-N, N-diethyl-2-
Compound Name:
methoxybenzenesulfonamide

Cat. No. B1298187

An In-Depth Technical Guide to the Physicochemical Properties of 5-bromo-N,N-diethyl-2-
methoxybenzenesulfonamide

This guide provides a comprehensive overview of the key physicochemical properties of 5-
bromo-N,N-diethyl-2-methoxybenzenesulfonamide, with a focus on its melting and boiling
points. It is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis. This document outlines the available data for this
compound and provides standardized experimental protocols for its characterization.

Physicochemical Data Summary

5-bromo-N,N-diethyl-2-methoxybenzenesulfonamide is a chemical intermediate with
applications in pharmaceutical and chemical synthesis.[1] It presents as a white to off-white
crystalline powder.[1] Key physical and chemical properties are summarized in the table below
for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1298187?utm_src=pdf-interest
https://www.benchchem.com/product/b1298187?utm_src=pdf-body
https://www.benchchem.com/product/b1298187?utm_src=pdf-body
https://www.benchchem.com/product/b1298187?utm_src=pdf-body
https://www.benchchem.com/product/b1298187?utm_src=pdf-body
https://www.benchchem.com/product/b1298187?utm_src=pdf-body
https://www.tradeindia.com/products/n-n-diethyl-5-bromo-2-methoxybenzenesulfonamide-c10942567.html
https://www.tradeindia.com/products/n-n-diethyl-5-bromo-2-methoxybenzenesulfonamide-c10942567.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Melting Point 86-94°C [1112]
Boiling Point 409.5 £ 55.0°C at 760 mmHg [2]
Molecular Formula C11H16BrNO3S [11[2]
Molecular Weight 322.219 g/mol [2]
Density 1.4 -1.45 g/cm3 [1][2]
Appearance White to off-white crystalline o
powder

N Slightly soluble in water;
Solubility ] [1]
soluble in DMSO and DMF

Experimental Protocols

The following are detailed methodologies for the experimental determination of the melting and
boiling points of a solid compound such as 5-bromo-N,N-diethyl-2-
methoxybenzenesulfonamide.

Melting Point Determination (Capillary Method)

This protocol describes the standard procedure for determining the melting point range of a
solid crystalline substance using a capillary melting point apparatus.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sample of 5-bromo-N,N-diethyl-2-methoxybenzenesulfonamide

Spatula

Mortar and pestle (if sample is not a fine powder)
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Procedure:

Sample Preparation: Ensure the sample is a fine, dry powder. If necessary, gently grind the
crystals in a mortar and pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powder to pack a
small amount of the sample into the tube. The sample should be tightly packed to a height of
2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.
Heating:

o If the approximate melting point is known, rapidly heat the apparatus to about 15-20°C
below the expected melting point.

o Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium
between the sample and the thermometer.

Observation and Recording:

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the entire sample has completely melted into a clear
liquid (the end of the melting range).

o The recorded melting point should be reported as a range.

Boiling Point Determination (Microscale Method)

This protocol outlines a common microscale method for determining the boiling point of a liquid

or a high-boiling point solid that can be melted.

Apparatus and Materials:

o Small test tube (e.g., 10 x 75 mm)
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Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Sample of 5-bromo-N,N-diethyl-2-methoxybenzenesulfonamide
Procedure:

o Sample Preparation: Place a small amount of the sample into the small test tube. If the
sample is solid, it should be melted by gentle heating.

e Assembly:

o Place a capillary tube, with its sealed end pointing upwards, into the test tube containing
the sample.

o Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

e Heating:
o Immerse the assembly into a heating bath (e.g., mineral oil).

o Heat the bath gradually. As the temperature rises, air trapped in the capillary tube will
expand and slowly bubble out.

e Observation and Recording:

o Continue heating until a steady and rapid stream of bubbles emerges from the open end
of the capillary tube. This indicates that the vapor pressure of the substance is equal to the
atmospheric pressure.

o Turn off the heat and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube. Record this temperature.
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Workflow Visualization

The following diagram illustrates a generalized workflow for the physicochemical
characterization of a chemical compound, from initial synthesis to final data analysis.
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Caption: Workflow for Compound Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1298187?utm_src=pdf-body-img
https://www.benchchem.com/product/b1298187?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. N,n-diethyl 5-bromo-2-methoxybenzenesulfonamide - Cas No: 428471-30-1 at Best Price
in Mumbai | National Analytical Corporation - Chemical Division [tradeindia.com]

e 2. chemigran.com [chemigran.com]

 To cite this document: BenchChem. [5-bromo-N,N-diethyl-2-methoxybenzenesulfonamide
melting point and boiling point]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298187#5-bromo-n-n-diethyl-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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